Cas no 1426290-02-9 (3-Amino-5-bromo-4-hydroxybenzotrifluoride)
3-Amino-5-bromo-4-hydroxybenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-bromo-4-hydroxybenzotrifluoride
- 2-amino-6-bromo-4-(trifluoromethyl)phenol
- NC1=C(C(=CC(=C1)C(F)(F)F)Br)O
- 3-Bromo-2-hydroxy-5-(trifluoromethyl)aniline
-
- Inchi: 1S/C7H5BrF3NO/c8-4-1-3(7(9,10)11)2-5(12)6(4)13/h1-2,13H,12H2
- InChI Key: JDCXCDZBLATVKD-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C(F)(F)F)C=1)N)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 187
- XLogP3: 2.5
- Topological Polar Surface Area: 46.2
3-Amino-5-bromo-4-hydroxybenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020636-250mg |
3-Bromo-2-hydroxy-5-(trifluoromethyl)aniline |
1426290-02-9 | 97% | 250mg |
489.60 USD | 2021-06-24 | |
| Alichem | A013020636-500mg |
3-Bromo-2-hydroxy-5-(trifluoromethyl)aniline |
1426290-02-9 | 97% | 500mg |
790.55 USD | 2021-06-24 | |
| Alichem | A013020636-1g |
3-Bromo-2-hydroxy-5-(trifluoromethyl)aniline |
1426290-02-9 | 97% | 1g |
1,460.20 USD | 2021-06-24 | |
| Apollo Scientific | PC300515-1g |
3-Amino-5-bromo-4-hydroxybenzotrifluoride |
1426290-02-9 | 1g |
£298.00 | 2025-02-21 | ||
| Apollo Scientific | PC300515-5g |
3-Amino-5-bromo-4-hydroxybenzotrifluoride |
1426290-02-9 | 5g |
£895.00 | 2025-02-21 | ||
| abcr | AB598221-1g |
3-Amino-5-bromo-4-hydroxybenzotrifluoride; . |
1426290-02-9 | 1g |
€570.40 | 2024-07-19 | ||
| abcr | AB598221-5g |
3-Amino-5-bromo-4-hydroxybenzotrifluoride; . |
1426290-02-9 | 5g |
€1633.10 | 2024-07-19 |
3-Amino-5-bromo-4-hydroxybenzotrifluoride Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-Amino-5-bromo-4-hydroxybenzotrifluoride
Professional Introduction to 3-Amino-5-bromo-4-hydroxybenzotrifluoride (CAS No. 1426290-02-9)
3-Amino-5-bromo-4-hydroxybenzotrifluoride (CAS No. 1426290-02-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, combines a benzotrifluoride core with amino and hydroxyl functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both bromine and hydroxyl substituents enhances its reactivity, allowing for further functionalization and modification, which is crucial in drug discovery and development.
The< strong>benzotrifluoride moiety in this compound is particularly noteworthy due to its stability and the ability to participate in multiple chemical reactions. This feature makes it an attractive scaffold for designing novel compounds with potential therapeutic applications. Recent studies have highlighted the role of benzotrifluoride derivatives in the development of inhibitors targeting various biological pathways, including those involved in cancer and inflammatory diseases.
In the context of modern drug design, the< strong>3-amino group serves as a key site for further derivatization, enabling the creation of more complex molecules with enhanced pharmacological properties. The< strong>5-bromo substituent, on the other hand, provides a handle for selective reactions such as Suzuki-Miyaura cross-coupling, which is widely used in medicinal chemistry to construct biaryl structures. These structures are often found in biologically active compounds and have shown promise in preclinical studies.
The< strong>4-hydroxy group adds another layer of reactivity to the molecule, allowing for oxidation or reduction reactions that can lead to the formation of diverse pharmacophores. This versatility makes< strong>3-amino-5-bromo-4-hydroxybenzotrifluoride a valuable building block for synthetic chemists working on next-generation therapeutics. Researchers have leveraged this compound to develop novel analogs with improved solubility, bioavailability, and target specificity.
Recent advancements in computational chemistry have further enhanced the utility of< strong>CAS No. 1426290-02-9. Molecular modeling studies have demonstrated that derivatives of this compound can effectively interact with specific protein targets, modulating their activity and potentially treating diseases associated with these targets. For instance, computational simulations have suggested that certain benzotrifluoride-based molecules can inhibit kinases involved in cancer progression by binding to their active sites.
The synthesis of< strong>3-amino-5-bromo-4-hydroxybenzotrifluoride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have been employed to streamline these processes. These techniques not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemistry practices.
In addition to its pharmaceutical applications, this compound has shown potential in materials science. The unique electronic properties of benzotrifluoride derivatives make them suitable candidates for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are exploring ways to incorporate these molecules into advanced materials that could revolutionize display technologies and renewable energy solutions.
The< strong>CAS registry number 1426290-02-9 provides a standardized identifier for this compound, facilitating its use in scientific literature and industrial applications. This standardized nomenclature ensures clarity and precision when referencing< strong>3-amino-5-bromo-4-hydroxybenzotrifluoride, which is essential for collaborative research and regulatory compliance.
Ethical considerations are also paramount when working with specialized compounds like< strong>CAS No. 1426290-02-9. Ensuring proper handling procedures and adherence to safety guidelines are critical to mitigate any potential risks associated with chemical research. Laboratories conducting experiments involving this compound must implement robust safety protocols to protect researchers and the environment.
The future prospects for< strong>3-amino-5-bromo-4-hydroxybenzotrifluoride appear promising, with ongoing research uncovering new applications and refining synthetic strategies. As our understanding of biological systems continues to evolve, so too will our ability to harness this versatile compound for innovative solutions in medicine and materials science.
1426290-02-9 (3-Amino-5-bromo-4-hydroxybenzotrifluoride) Related Products
- 209001-29-6(2-aMino-3-broMo-5-(trifluoroMethyl)phenol)
- 1805250-02-5(5-Bromo-4-hydroxy-2-(trifluoromethyl)aniline)
- 565193-16-0(2-(4-Bromo-phenoxy)-5-trifluoromethyl-phenylamine)
- 105653-17-6(Phenol, 4-amino-2-bromo-6-(trifluoromethyl)-)
- 1805552-43-5(HE-CHEMICAL 0347151)
- 1373920-70-7(3-Bromo-4-methoxy-5-(trifluoromethyl)aniline)
- 1805552-36-6(2-Bromo-6-hydroxy-3-(trifluoromethyl)aniline)
- 1613719-78-0(2-Amino-4-Bromo-5-Trifluoromethyl-Phenol-)
- 1804403-07-3(3-Bromo-2-trifluoromethoxy-5-(trifluoromethyl)aniline)
- 1805104-48-6(3-Bromo-5-difluoromethyl-2-(trifluoromethoxy)aniline)